Cas no 117717-17-6 (Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate
• CAS No: 117717-17-6
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 95252
• PubChem ID: 135678304
• Update Time: 2025-06-08

Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate
• ethyl 5-amino-3-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate
• SCHEMBL1493329
• 3-amino-4-ethoxycarbonyl-5-[2-(hydroxy)ethoxy]-1H-pyrazole
• 117717-17-6
• ethyl3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate
• FCQGHSMTJVCLTO-UHFFFAOYSA-N
• EN300-27724562
• 5-Amino-4-ethoxycarbonyl-3-(2'-hydroxyethoxy)- 1H-pyrazol
• AKOS015899571
• 3-amino-4-ethoxycarbonyl-5-(2-hydroxy)ethoxypyrazole
• DTXSID20565181

• Inchi： 1S/C8H13N3O4/c1-2-14-8(13)5-6(9)10-11-7(5)15-4-3-12/h12H,2-4H2,1H3,(H3,9,10,11)
• InChI Key： FCQGHSMTJVCLTO-UHFFFAOYSA-N
• SMILES： O(CCO)C1=C(C(=O)OCC)C(N)=NN1

Computed Properties

• Exact Mass: 215.09060590g/mol
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate

Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate (CAS No. 117717-17-6): A Comprehensive Overview

Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate (CAS No. 117717-17-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyrazole core structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological applications. The presence of both amino and hydroxyl ethoxy substituents on the pyrazole ring imparts distinct chemical and pharmacological properties, making it an intriguing subject for further investigation.

The< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate molecule's structural features suggest potential applications in drug discovery, particularly in the development of novel therapeutic agents. The pyrazole scaffold is well-documented for its role in medicinal chemistry, often serving as a key structural motif in bioactive molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in this compound enhances its versatility, allowing for diverse chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate. Researchers have been particularly intrigued by its ability to interact with various biological targets due to the presence of multiple reactive sites. The amino group at the 3-position and the hydroxyl ethoxy group at the 5-position provide opportunities for hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding affinity. These features make the compound a valuable scaffold for designing molecules with enhanced selectivity and potency.

One of the most compelling aspects of< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, studies have suggested that derivatives of this molecule could interfere with pathways involved in cancer progression, inflammation, and neurodegeneration. The hydroxyl ethoxy group, in particular, has been highlighted for its ability to modulate enzyme activity through selective binding interactions.

The synthesis of< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as multi-step organic synthesis, catalytic transformations, and purification methods have enabled researchers to access this molecule efficiently. These advancements are crucial for conducting comprehensive biological evaluations and optimizing its pharmacological properties.

Recent studies have begun to uncover the mechanistic insights into how< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate exerts its biological effects. Researchers have employed various spectroscopic and computational techniques to elucidate its interactions with target proteins and enzymes. These studies have revealed that the compound can bind to specific sites on biological targets, modulating their activity in a manner that may lead to therapeutic benefits. For example, preliminary data suggest that this molecule could inhibit certain kinases involved in cancer cell proliferation.

The future prospects for< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate are promising, with ongoing research aimed at optimizing its pharmacokinetic profile and exploring new therapeutic applications. By leveraging structure-based drug design principles and high-throughput screening techniques, scientists hope to identify analogs of this compound that exhibit improved efficacy and reduced side effects. Additionally, investigating its potential as a prodrug or combination therapy could open up new avenues for treating complex diseases.

In conclusion,< strong>Ethyl 3-amino-5-(2-hydroxyethoxy)-1H-pyrazole-4-carboxylate (CAS No. 117717-17-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for contributing to the discovery of novel therapeutic agents that address critical unmet medical needs.